Cas no 871024-38-3 (4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine)

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine structure

871024-38-3 structure

Product Name:4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine

CAS No:871024-38-3

MF:C₇H₆ClN₃

MW:167.595639705658

MDL:MFCD12924466

CID:659324

Update Time:2024-10-26

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine
- 4-CHLORO-5-METHYL-5H-PYRROLO(3,2-D)PYRIMIDINE
- 4-chloro-5-methylpyrrolo[3,2-d]pyrimidine
- 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-methyl-
- 4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (ACI)
- MDL： MFCD12924466
- Inchi： 1S/C7H6ClN3/c1-11-3-2-5-6(11)7(8)10-4-9-5/h2-4H,1H3
- InChI Key： CJZMRESPNIJBOX-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=CN2C)N=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108814-1g	4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	871024-38-3	95%+	1g	$372	2021-08-06
Chemenu	CM108814-5g	4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	871024-38-3	95%+	5g	$1199	2021-08-06
Chemenu	CM108814-10g	4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	871024-38-3	95%+	10g	$1940	2021-08-06
TRC	C993585-100mg	4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	871024-38-3		100mg	$ 70.00	2022-06-06
TRC	C993585-500mg	4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	871024-38-3		500mg	$ 230.00	2022-06-06
TRC	C993585-1g	4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	871024-38-3		1g	$ 340.00	2022-06-06
Apollo Scientific	OR928753-250mg	4-Chloro-5-methyl-5h-pyrrolo[3,2-d]pyrimidine	871024-38-3	95%	250mg	£150.00	2024-05-25
Apollo Scientific	OR928753-1g	4-Chloro-5-methyl-5h-pyrrolo[3,2-d]pyrimidine	871024-38-3	95%	1g	£93.00	2025-02-21
abcr	AB454231-1 g	4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine, 95%; .	871024-38-3	95%	1g	€289.50	2023-04-22
abcr	AB454231-5 g	4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine, 95%; .	871024-38-3	95%	5g	€784.20	2023-04-22

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

84905-80-6

871024-38-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Design and Synthesis of Novel Human Epidermal Growth Factor Receptor 2 (HER2)/Epidermal Growth Factor Receptor (EGFR) Dual Inhibitors Bearing a Pyrrolo[3,2-d]pyrimidine Scaffold

Ishikawa, Tomoyasu; et al, Journal of Medicinal Chemistry, 2011, 54(23), 8030-8050

Production Method 2

84905-80-6

871024-38-3

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 1 h, 0 °C
1.2 0 °C; 2 h, 0 °C → rt; 0 atm, rt
1.3 Reagents: Acetic acid ; 15 min, 0 °C

Reference

Synthesis of non-purine analogs of 6-aryl-9-benzylpurines, and their antimycobacterial activities: Compounds modified in the imidazole ring

Khoje, Abhijit Datta; et al, Bioorganic & Medicinal Chemistry, 2010, 18(20), 7274-7282

Production Method 3

66-27-3

84905-80-6

871024-38-3

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 15 h, rt

Reference

Design, synthesis, and evaluation of 5-methyl-4-phenoxy-5H-pyrrolo[3,2-d]pyrimidine derivatives: Novel VEGFR2 kinase inhibitors binding to inactive kinase conformation

Oguro, Yuya; et al, Bioorganic & Medicinal Chemistry, 2010, 18(20), 7260-7273

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Raw materials

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Preparation Products

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine (871024-38-3)

4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Related Categories

871024-38-3 (4-chloro-5-methyl-5H-Pyrrolo[3,2-d]pyrimidine) Related Products

Recommended suppliers

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.